N-cyclohexyl-1-methyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide N-cyclohexyl-1-methyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0767703
InChI: InChI=1S/C18H20N2O3S/c1-20-15-10-11-16(13-8-5-9-14(17(13)15)18(20)21)24(22,23)19-12-6-3-2-4-7-12/h5,8-12,19H,2-4,6-7H2,1H3
SMILES: CN1C2=C3C(=C(C=C2)S(=O)(=O)NC4CCCCC4)C=CC=C3C1=O
Molecular Formula: C18H20N2O3S
Molecular Weight: 344.4 g/mol

N-cyclohexyl-1-methyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide

CAS No.:

Cat. No.: VC0767703

Molecular Formula: C18H20N2O3S

Molecular Weight: 344.4 g/mol

* For research use only. Not for human or veterinary use.

N-cyclohexyl-1-methyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide -

Specification

Molecular Formula C18H20N2O3S
Molecular Weight 344.4 g/mol
IUPAC Name N-cyclohexyl-1-methyl-2-oxobenzo[cd]indole-6-sulfonamide
Standard InChI InChI=1S/C18H20N2O3S/c1-20-15-10-11-16(13-8-5-9-14(17(13)15)18(20)21)24(22,23)19-12-6-3-2-4-7-12/h5,8-12,19H,2-4,6-7H2,1H3
Standard InChI Key AZTGGIJBBPUFHS-UHFFFAOYSA-N
SMILES CN1C2=C3C(=C(C=C2)S(=O)(=O)NC4CCCCC4)C=CC=C3C1=O
Canonical SMILES CN1C2=C3C(=C(C=C2)S(=O)(=O)NC4CCCCC4)C=CC=C3C1=O

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